1-(4-methylbenzoyl)-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-1-(4-methylbenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C24H20F2N2O2/c1-15-4-6-16(7-5-15)24(30)28-12-2-3-17-13-18(8-11-22(17)28)23(29)27-21-10-9-19(25)14-20(21)26/h4-11,13-14H,2-3,12H2,1H3,(H,27,29)
• InChI Key: BFBGLTNRAWVWPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCC3=C2C=CC(=C3)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C24H20F2N2O2
• Molecular Weight: 406.4 g/mol

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